Cas no 1805524-39-3 (2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-methylpyridine)

• Product Name: 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-methylpyridine
• CAS No: 1805524-39-3
• MF: C₈H₇BrF₃N
• MW: 254.047091722488
• CID: 4884093
• Update Time: 2025-06-12

2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-methylpyridine

• Inchi： 1S/C8H7BrF3N/c1-4-5(8(11)12)3-13-6(2-9)7(4)10/h3,8H,2H2,1H3
• InChI Key： JIWPAJPHTLAZEL-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C)C(C(F)F)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-methylpyridine

Professional Introduction to 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-methylpyridine (CAS No. 1805524-39-3)

2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-methylpyridine, with the CAS number 1805524-39-3, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic compound characterized by a nitrogen atom within its ring structure. The unique combination of functional groups, including a bromomethyl group, a difluoromethyl group, a fluoro substituent, and a methyl group, makes this molecule a versatile intermediate in synthetic chemistry.

The bromomethyl group on the pyridine ring provides a reactive site for further functionalization, enabling the synthesis of more complex molecules. This reactivity is particularly useful in constructing pharmacophores, which are the key structural elements responsible for the biological activity of drugs. The presence of the difluoromethyl group is also noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. The additional fluoro substituent and the methyl group further modulate the electronic and steric properties of the molecule, making it an attractive candidate for medicinal chemistry applications.

In recent years, there has been a growing interest in developing novel pyridine derivatives as potential therapeutic agents. Pyridine-based compounds have shown promise in various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. The structural features of 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-methylpyridine make it a valuable building block for designing new drugs that can interact with biological targets in unique ways.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By incorporating the bromomethyl group into a pyridine core, researchers can easily attach other functional groups that can modulate kinase activity. For instance, studies have demonstrated that pyridine derivatives can serve as substrates or inhibitors for various kinases, making them promising candidates for drug development.

The influence of fluorine atoms on the pharmacokinetic properties of drugs cannot be overstated. The introduction of fluorine into organic molecules often leads to improved pharmacological profiles due to its ability to affect electron distribution and hydrogen bonding interactions. In the case of 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-methylpyridine, the two fluorine atoms attached to the carbon atom at position 5 likely contribute to increased metabolic stability and better bioavailability. These properties are critical for ensuring that a drug remains active in the body long enough to exert its therapeutic effect.

Recent advancements in computational chemistry have also highlighted the importance of understanding the three-dimensional structure of molecules like 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-methylpyridine. By using molecular modeling techniques, researchers can predict how this compound will interact with biological targets at an atomic level. This approach has led to more efficient drug design processes and has helped identify novel lead compounds with high potential for therapeutic efficacy.

The synthesis of this compound typically involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include halogenation reactions followed by nucleophilic substitution or addition reactions. The use of advanced catalytic systems has also improved the efficiency of these synthetic processes, making it possible to produce larger quantities of 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-methylpyridine for research purposes.

In conclusion, 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-methylpyridine (CAS No. 1805524-39-3) is a multifunctional organic compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing complex molecules that can interact with biological targets in diverse ways. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in developing new therapies for various diseases.